Cas no 2734777-73-0 (1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol)

• Product Name: 1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol
• CAS No: 2734777-73-0
• MF: C₈H₆BrCl₃O
• MW: 304.40
• CID: 5080291
• Update Time: 2026-03-01

1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol

• Inchi： 1S/C8H6BrCl3O/c9-5-2-1-4(3-6(5)10)7(13)8(11)12/h1-3,7-8,13H
• InChI Key： QJIVAHGXDIULEE-UHFFFAOYSA-N
• SMILES： C1(=C(C=C(C=C1)C(C(Cl)Cl)O)Cl)Br

Additional information on 1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol

1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol: A Comprehensive Overview

The compound 1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol, identified by the CAS number CAS No. 2734777-73-0, is a complex organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine and chlorine atoms, as well as a dichloroethanol moiety. Its chemical properties make it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol in the development of novel drug delivery systems. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology. The compound's reactivity under specific reaction conditions allows for the formation of highly functionalized structures that can target cancer cells with precision. This has led to promising results in preclinical trials, where the derived compounds demonstrated enhanced efficacy and reduced toxicity compared to traditional chemotherapeutic agents.

In addition to its role in drug development, 1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol has found applications in materials science. Its dichloroethanol group enables it to participate in polymerization reactions, leading to the creation of advanced polymers with tailored properties. These polymers exhibit excellent thermal stability and mechanical strength, making them ideal for use in high-performance applications such as aerospace components and electronic devices.

The synthesis of 1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale industrial use.

From an environmental perspective, researchers have investigated the biodegradation pathways of 1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in natural ecosystems. This finding is crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 1-(4-Bromo-3-chlorophenyl)-2,2-dichloroethanol is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern science and technology. As research continues to uncover new potentials for this compound, its role in advancing innovation is expected to grow significantly.